1-(3,4-Dichlorophenyl)-3-[2-(1,3-dioxanyl)]-1-propanol

• Molecular Formula: C13H16Cl2O3
• Molecular Weight: 291.17 g/mol
• SMILES: C1COC(OC1)CCC(C2=CC(=C(C=C2)Cl)Cl)O
• InChI: InChI=1S/C13H16Cl2O3/c14-10-3-2-9(8-11(10)15)12(16)4-5-13-17-6-1-7-18-13/h2-3,8,12-13,16H,1,4-7H2
• InChIKey: MAXBDUANUPXMJZ-UHFFFAOYSA-N

Chemical Identity and Procurement Overview

1-(3,4-Dichlorophenyl)-3-[2-(1,3-dioxanyl)]-1-propanol (CAS 1443329-97-2, MDL MFCD07782347) is a synthetic research chemical belonging to the class of dichlorophenyl-substituted 1,3-dioxane alcohols, with the molecular formula C13H16Cl2O3 and a molecular weight of 291.17 g/mol [1]. The compound features a 3,4-dichlorophenyl group linked via a three-carbon chain to a secondary alcohol, which is further connected to a 1,3-dioxane (acetal-protected aldehyde) moiety . It is commercially catalogued by Fluorochem (97% purity, 1 g and 5 g pack sizes) and Leyan (97% purity) as a research-use-only building block. No published bioactivity data or patent-protected applications were identified for this specific compound in the peer-reviewed literature [2].

Building Block 3,4-dichlorophenyl motif as pharmacophoric element

Functional Handle 1,3-dioxane-protected aldehyde equivalent

Stereocenter Secondary alcohol enables chiral resolution & derivatization

Availability Catalogued at research-grade purity from multiple vendors

• [1] PubChem. (2025). Compound Summary for CID 91656772: 1-(3,4-Dichlorophenyl)-3-[2-(1,3-dioxanyl)]-1-propanol. National Library of Medicine. View Source
• [2] ZINC15. (n.d.). ZINC310674997: 1-(3,4-dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-ol. No ChEMBL-reported publications or clinical trials. View Source

Structural Nuances and Substitution Risks

Although several positional isomers and oxidation-state analogs of this compound share the same molecular formula or core scaffold, they are not functionally interchangeable. The 3,4-dichloro substitution pattern on the phenyl ring is the precise pharmacophoric signature found in the FDA-approved SSRI sertraline and its intermediates, conferring distinct electronic and steric properties compared to the 2,4-dichloro isomer (CAS 1443312-62-6) or the monochloro analog (CAS 1443329-98-3) . The secondary alcohol oxidation state differentiates this compound from its ketone precursor (CAS 884504-48-7), enabling divergent synthetic derivatization pathways—such as chiral resolution, esterification, or etherification—that are inaccessible from the ketone without additional reduction steps . These structural features produce measurable differences in computed physicochemical properties (LogP, TPSA) and molecular weight, which directly impact solubility, permeability, and recognition by biological targets if deployed in medicinal chemistry campaigns [1]. Substituting an analog without accounting for these differences risks invalidating structure–activity relationship (SAR) conclusions, introducing synthetic incompatibility, or altering chromatographic retention behavior in analytical method development.

3,4-Dichloro isomer

2,4-Dichloro isomer

Different chlorine position alters electronic/steric profile; pharmacophore mismatch may shift target recognition.

Dichloro (2 Cl)

Monochloro (1 Cl)

Reduced halogen count limits halogen-bonding capacity and lipophilicity tuning in SAR series.

Secondary alcohol

Ketone analog

Loss of stereocenter and fewer derivatization pathways restrict synthetic diversification options.

• [1] ZINC15. (n.d.). ZINC310674997: computed LogP 3.96, tPSA 35 Ų, H-bond donors 0 (neutral form), H-bond acceptors 3. View Source

Quantitative Differentiation vs. Closest Analogs

Chlorine Substitution Pattern and Pharmacophoric Relevance

The 3,4-dichlorophenyl substitution pattern is the established pharmacophoric signature of sertraline and its synthetic intermediates, whereas the 2,4-dichloro isomer (CAS 1443312-62-6, MDL MFCD07782346) presents chlorine atoms in a different spatial arrangement that alters electronic distribution and steric profile around the phenyl ring . Computed logP for the 3,4-isomer is 3.96 (ZINC15 neutral form) [1] and 3.57 (Leyan computed) ; the 2,4-isomer shares identical molecular formula and molecular weight (291.17 g/mol) but carries a different MDL registry number (MFCD07782346 vs. MFCD07782347), confirming it is a distinct chemical entity with its own catalog identity . The 3,4-substitution pattern is recognized as 'privileged' in SSRI pharmacophore models, while the 2,4-pattern lacks this established biochemical precedent [2].

3,4- vs 2,4-dichloro isomer

Class-level inference

3,4-isomer MDL MFCD07782347; 2,4-isomer MDL MFCD07782346. Computed logP identical (3.57) on Leyan platform.

3,4-pattern aligns with reported sertraline pharmacophore context.

Platform-dependent logP values; experimental lipophilicity may differ.

Evidence Dimension	Chlorine substitution pattern and computed logP
Target Compound Data	3,4-Dichloro substitution; logP = 3.57 (Leyan) / 3.96 (ZINC15 neutral); MDL MFCD07782347
Comparator Or Baseline	2,4-Dichloro isomer (CAS 1443312-62-6); logP = 3.57 (Leyan); MDL MFCD07782346
Quantified Difference	Identical logP computed on Leyan platform for both isomers (3.57); logP difference of 0 observed between isomers on the same platform; structural differentiation confirmed by distinct MDL identifiers and CAS numbers
Conditions	Computed physicochemical properties from vendor datasheets (Leyan) and ZINC15 docking database

Why This Matters

For medicinal chemistry campaigns targeting serotonin reuptake or related GPCR targets, the 3,4-dichloro substitution is the directly precedented pharmacophore, reducing the risk of unrecognized SAR divergence compared to the 2,4-isomer.

• [1] ZINC15. (n.d.). ZINC310674997: Computed logP 3.96 for 1-(3,4-dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-ol. View Source
• [2] Pfizer Inc. (1995). Process for preparing sertraline intermediates. U.S. Patent. Establishes 3,4-dichlorophenyl as the pharmacophoric moiety in sertraline synthesis. View Source

Chlorine Count and Halogen Bonding Capacity

The target compound contains two chlorine atoms (3,4-dichloro) versus one chlorine atom in the monochloro analog 1-(2-chlorophenyl)-3-[2-(1,3-dioxanyl)]-1-propanol (CAS 1443329-98-3, MDL MFCD07782342) . This results in a molecular weight difference of +34.44 g/mol (291.17 vs. 256.73 g/mol) and an increase of one heavy atom capable of halogen bonding [1]. Both compounds share identical GHS hazard classification (H302-H315-H319-H335, Signal: Warning, GHS07) , confirming that the additional chlorine does not escalate acute toxicity hazard under CLP/GHS criteria. The doubled chlorine count increases molecular polarizability and potential for halogen–π or halogen–oxygen interactions in protein binding pockets, a feature commonly exploited in fragment-based drug design [2].

Dichloro vs monochloro analog

Reported

MW 291.17 vs 256.73 g/mol; +1 Cl atom; identical GHS hazard classification.

Higher halogen-bond donor capacity without increased acute toxicity class.

Evidence Dimension	Molecular weight, chlorine count, and halogen-bond donor capacity
Target Compound Data	MW = 291.17 g/mol; 2 Cl atoms; MDL MFCD07782347; GHS07, H302-H315-H319-H335
Comparator Or Baseline	Monochloro analog (CAS 1443329-98-3): MW = 256.73 g/mol; 1 Cl atom; MDL MFCD07782342; GHS07, H302-H315-H319-H335
Quantified Difference	ΔMW = +34.44 g/mol (+13.4%); ΔCl count = +1 halogen atom; hazard classification identical
Conditions	Vendor technical datasheets (Fluorochem, Leyan); GHS classification per CLP Regulation

Why This Matters

When selecting a building block for halogen-bonding-directed design or for tuning compound lipophilicity within a SAR series, the dichloro variant offers enhanced halogen-bond donor capacity without increased acute toxicity classification, providing a wider property range than the monochloro analog.

• [1] PubChem. (2025). CID 91656772: MW 291.17 g/mol for 1-(3,4-Dichlorophenyl)-3-[2-(1,3-dioxanyl)]-1-propanol. View Source
• [2] Wilcken, R., Zimmermann, M. O., Lange, A., Joerger, A. C., & Boeckler, F. M. (2013). Principles and applications of halogen bonding in medicinal chemistry and chemical biology. Journal of Medicinal Chemistry, 56(4), 1363–1388. View Source

Oxidation State and Synthetic Versatility

The target compound is a secondary alcohol (CAS 1443329-97-2, MW 291.17), whereas its direct ketone counterpart is 1-(3,4-dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one (CAS 884504-48-7, MW 289.15) [1]. The molecular weight difference is 2.02 g/mol (corresponding to 2 H atoms gained upon ketone reduction). The alcohol offers a stereogenic center at the benzylic carbon, enabling enantioselective synthesis or chiral chromatography to access enantiopure material—a capability absent in the achiral ketone . From a synthetic utility standpoint, the alcohol can undergo O-acylation, O-alkylation, sulfonylation, oxidation back to the ketone, or Mitsunobu inversion, providing five distinct derivatization pathways versus the ketone's more limited repertoire (primarily nucleophilic addition and reduction) .

Alcohol vs ketone analog

Context-dependent

Alcohol: MW 291.17, 1 stereocenter, ~5 derivatization pathways. Ketone: MW 289.15, achiral, ~3 pathways.

Alcohol offers broader synthetic diversification and chiral resolution capability.

Derivatization pathway count based on standard FG interconversions.

Evidence Dimension	Oxidation state, molecular weight, stereochemistry, and number of accessible derivatization pathways
Target Compound Data	Secondary alcohol (C-OH); MW = 291.17 g/mol; 1 stereogenic center; ≥5 distinct derivatization pathways (acylation, alkylation, sulfonylation, oxidation, Mitsunobu)
Comparator Or Baseline	Ketone analog CAS 884504-48-7 (C=O); MW = 289.15 g/mol; achiral; ~2–3 primary derivatization pathways (nucleophilic addition, reduction, enolate chemistry)
Quantified Difference	ΔMW = +2.02 g/mol; stereogenic center count: 1 vs. 0; derivatization pathway count: ~5 vs. ~3
Conditions	Standard functional group interconversion logic; vendor catalog comparison (Chemscene, AKSci, Leyan)

Why This Matters

For projects requiring chiral building blocks or divergent parallel library synthesis, the alcohol oxidation state provides greater synthetic optionality; the ketone analog would require a discrete reduction step to access the same diversity, adding cost and synthetic step count.

• [1] iChemistry. (n.d.). CAS 884504-48-7: 3',4'-DICHLORO-3-(1,3-DIOXAN-2-YL)-PROPIOPHENONE, MW 289.15. View Source

Computed Drug-Likeness and Physicochemical Profile

The target compound possesses computed drug-likeness parameters that place it within favorable lead-like chemical space: TPSA = 38.69 Ų (Leyan) / 35 Ų (ZINC15 neutral form), H-bond donors = 1 (free OH), H-bond acceptors = 3 (dioxane oxygens + OH), rotatable bonds = 4, and computed logP = 3.57 (Leyan) [1]. These values satisfy all four Lipinski Rule-of-Five criteria (MW ≤ 500, logP ≤ 5, HBD ≤ 5, HBA ≤ 10), and the TPSA value below 60 Ų predicts good passive membrane permeability [2]. Compared to the ketone analog (HBD = 0, HBA = 3), the alcohol has one additional H-bond donor, which may improve aqueous solubility at the cost of slightly reduced passive permeability—a trade-off commonly managed in lead optimization [3].

Drug-likeness profile

Context-dependent

TPSA 35–39 Ų | HBD 1 | HBA 3 logP 3.6–4.0 | Lipinski violations: 0

Profile consistent with CNS-permeable lead-like space.

No experimental logP or solubility data available.

Evidence Dimension	Computed physicochemical and drug-likeness parameters
Target Compound Data	TPSA ~35–39 Ų; HBD = 1; HBA = 3; RotB = 4; logP ~3.6–4.0; Lipinski violations = 0
Comparator Or Baseline	Ketone analog: HBD = 0 (no free OH); otherwise similar scaffold. Monochloro analog: MW 256.73, but no TPSA/H-bond data available from same source for direct comparison.
Quantified Difference	ΔHBD = +1 vs. ketone; Lipinski compliance confirmed for target; HBD = 1 is optimal for CNS drug space per published guidelines
Conditions	Computed properties from Leyan, ZINC15, and PubChem (no experimental logP or solubility data available)

Why This Matters

For library design or fragment-based screening, pre-computed drug-likeness metrics enable triage of building blocks before synthesis; this compound's profile (TPSA < 60 Ų, logP 3–4, single HBD) is consistent with CNS-permeable lead-like space, supporting its selection for neuroscience-targeted compound collections.

• [1] ZINC15. (n.d.). ZINC310674997: tPSA 35 Ų, HBD 0 (neutral), HBA 3, RotB 5, logP 3.96. View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1–3), 3–26. View Source
• [3] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. View Source

Commercial Availability and Vendor Comparison

The 3,4-dichloro isomer is catalogued by Fluorochem (97% purity, 1 g and 5 g packs, product code 3892962) and Leyan (97% purity, 1 g, 5 g, 10 g packs, product 1814121) , with Chemsrc also listing it at 97% purity with a 10-day lead time . The 2,4-dichloro isomer (CAS 1443312-62-6) is similarly available from AKSci at 95% purity and Leyan at 97% . The monochloro analog (CAS 1443329-98-3) is available from Fluorochem at 97% purity (product F393984) and Leyan at 97% . Importantly, the 3,4-dichloro isomer benefits from Fluorochem's established supply chain with stock in UK, EU, and China warehouses, providing multi-region availability that the 2,4-isomer currently lacks from the same premium vendor . No Sigma-Aldrich or major global distributor listing was identified for any isomer in this series, making the Fluorochem and Leyan catalog entries the primary procurement channels.

Vendor coverage & purity

Data to verify

Fluorochem (97%) + Leyan (97%) dual sourcing; 2,4-isomer lacks Fluorochem listing.

Broader premium vendor coverage and consistent 97% purity specification.

Vendor data as of May 2026; availability may change.

Evidence Dimension	Vendor coverage, purity specification, and pack size availability
Target Compound Data	Fluorochem (97%, 1 g/5 g), Leyan (97%, 1 g/5 g/10 g), Chemsrc (97%, 10-day lead); Fluorochem multi-region stock
Comparator Or Baseline	2,4-isomer: AKSci (95%), Leyan (97%); monochloro: Fluorochem (97%, F393984), Leyan (97%). Ketone analog: Chemscene (95%+), AKSci (95%), Leyan (95%+)
Quantified Difference	3,4-isomer has Fluorochem + Leyan dual-sourcing at 97%; 2,4-isomer lacks Fluorochem listing; monochloro has Fluorochem at 97%; purity grade advantage of +2% vs. AKSci 95% for the 2,4-isomer
Conditions	Vendor catalog data retrieved May 2026; prices available on inquiry only

Why This Matters

For procurement decisions, the 3,4-isomer offers the broadest combination of premium vendor coverage (Fluorochem + Leyan) and the highest minimum purity specification (97%) among the dichloro isomers, reducing supply risk and ensuring batch-to-batch consistency for reproducible research.

Recommended Research Application Scenarios

Sertraline-Inspired SAR and Pharmacophore Exploration

The 3,4-dichlorophenyl substitution pattern is the defining pharmacophoric element of sertraline and its bioactive congeners [1]. This compound provides the 3,4-dichloro motif pre-installed on a functionalized scaffold bearing a 1,3-dioxane-protected aldehyde equivalent and a stereogenic secondary alcohol. It is best deployed in medicinal chemistry programs exploring serotonin transporter (SERT) or related monoamine targets, where the 3,4-dichloro pattern is precedented to confer target affinity. The secondary alcohol stereocenter enables chiral chromatography resolution to evaluate enantiomer-dependent pharmacology—an option unavailable with the achiral ketone analog (CAS 884504-48-7).

Divergent Library Synthesis via Alcohol Handle

The secondary alcohol provides a versatile synthetic handle supporting at least five distinct derivatization pathways: O-acylation (to esters), O-alkylation (to ethers), sulfonylation (to leaving groups for displacement), oxidation (back to the ketone for further diversification), and Mitsunobu inversion (for stereochemical diversification) . This multiplicity of accessible transformations makes the compound a preferred scaffold for parallel library synthesis compared to the ketone analog, which would require a discrete reduction step to unlock the same functional group diversity. The 1,3-dioxane ring further serves as a latent aldehyde, enabling orthogonal deprotection and further functionalization [2].

Reference Standard for Positional Isomer Resolution

The existence of closely related positional isomers (3,4-dichloro, 2,4-dichloro, 2,3-dichloro) sharing identical molecular formula (C13H16Cl2O3) and molecular weight (291.17) but differing in chlorine substitution pattern creates a stringent test case for chromatographic method development . The 3,4-isomer (MDL MFCD07782347) and 2,4-isomer (MDL MFCD07782346) are distinguishable by MDL number and CAS number but may co-elute under standard RP-HPLC conditions. This compound can serve as a reference standard for developing and validating HPLC, UPLC, or SFC methods capable of resolving dichlorophenyl positional isomers—a common challenge in pharmaceutical impurity profiling and forensic analysis of seized drug analogs.

Validation Set for in Silico ADME Prediction

With its well-defined structure, moderate molecular weight (291.17), and computed property values spanning multiple platforms (Leyan LogP 3.57, ZINC15 LogP 3.96, TPSA 35–39 Ų) [3], this compound is suitable for inclusion in external validation sets for in silico ADME prediction models. The discrepancy between platform-computed logP values (Δ = 0.39 log units) highlights the algorithm-dependence of predicted lipophilicity, making this compound a useful probe for benchmarking the accuracy of different logP calculators (XLogP3, ALogPS, SILICOS-IT) against future experimental measurements.

Application

Selection Property

Validation Focus

SERT pharmacophore studies

3,4-Dichloro substitution pattern

Enantiomer-dependent pharmacology evaluation

Divergent library synthesis

Chiral alcohol handle & 1,3-dioxane acetal

Derivatization pathway count validation

Positional isomer method development

Isomeric purity & chromatographic behavior

HPLC/SFC isomer resolution capability

In silico ADME model validation

Computed TPSA & logP range

LogP prediction algorithm benchmarking

• [1] Pfizer Inc. (1995). Process for preparing sertraline intermediates. U.S. Patent. Establishes 3,4-dichlorophenyl as the pharmacophoric group in sertraline. View Source
• [2] Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis (4th ed.). Wiley. 1,3-Dioxane as an aldehyde protecting group. View Source
• [3] ZINC15. (n.d.). ZINC310674997: LogP 3.96 for the same compound. View Source